2-(4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-[furan-2-ylmethyl(methyl)sulfamoyl]benzoyl]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C23H25N3O5S2/c1-14-5-10-18-19(12-14)32-23(20(18)21(24)27)25-22(28)15-6-8-17(9-7-15)33(29,30)26(2)13-16-4-3-11-31-16/h3-4,6-9,11,14H,5,10,12-13H2,1-2H3,(H2,24,27)(H,25,28)
• InChI Key: ZJEMYHHDRXBSIE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)CC4=CC=CO4
• Molecular Formula: C23H25N3O5S2
• Molecular Weight: 487.6 g/mol
• CAS No.: 899982-91-3

Description

The compound contains several functional groups including a furan ring, a thiophene ring, a sulfamoyl group, and an amide group. These groups are common in many biologically active compounds and could potentially contribute to the compound’s properties.

Synthesis Analysis

While the specific synthesis for this compound is not available, similar compounds are often synthesized from acyl chlorides and heterocyclic amine derivatives. Thiophene derivatives can be synthesized through various methods, including the Gewald Reaction and the Paal-Knorr Thiophene Synthesis.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as single crystal X-ray diffraction, NMR, FT-IR, and UV-Vis spectroscopy.

Scientific Research Applications

Disposition and Metabolism Studies

Disposition and Metabolism in Humans

Studies on related compounds, such as those involving the disposition and metabolism of specific pharmaceuticals in humans, offer insights into how similar complex molecules might be processed by the human body. For example, research on the orexin 1 and 2 receptor antagonist [SB-649868] demonstrates comprehensive metabolism analysis, identifying principal circulating components in plasma and major pathways of excretion (Renzulli et al., 2011). Such studies are crucial for understanding the pharmacokinetics of new therapeutic agents.

Environmental and Health Impact Studies

Brominated Flame Retardants and Indoor Air Quality

Research on the presence of polyhalogenated compounds, including brominated flame retardants (BFRs), in indoor environments underscores the importance of monitoring and understanding the environmental and health impacts of synthetic chemicals (Takigami et al., 2009). Such studies are relevant for assessing the potential exposure risks associated with various chemicals, including complex organic molecules used in industry and consumer products.

Future Directions

While the future directions for this specific compound are not available, similar compounds have shown promise in the development of new pharmaceutical agents.